Cas no 950514-14-4 (methyl 2-hydroxypyrimidine-4-carboxylate)

• Product Name: methyl 2-hydroxypyrimidine-4-carboxylate
• CAS No: 950514-14-4
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD21608027
• CID: 1029890
• Update Time: 2024-10-25

methyl 2-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
• methyl 2-oxo-1H-pyrimidine-6-carboxylate
• BJFHABUKRPPLGH-UHFFFAOYSA-N
• Pyrimidine-4-carboxylic acid, 2-hydroxy-, methyl ester
• 6326AC
• FCH1564664
• AX8220859
• Methyl 2-hydroxy-4-pyrimidinecarboxylate #
• methyl 2-oxo-2,3-dihydropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester
• Methyl 1,2-dihydro-2-oxo-4-pyrimidinecarboxylate (ACI)
• 2-Oxo-1,2-dihydropyrimidine-4-carboxylic acid methyl ester
• Methyl 2-oxo-1H-pyrimidine-4-carboxylate
• methyl 2-hydroxypyrimidine-4-carboxylate

• MDL： MFCD21608027
• Inchi： 1S/C6H6N2O3/c1-11-5(9)4-2-3-7-6(10)8-4/h2-3H,1H3,(H,7,8,10)
• InChI Key： BJFHABUKRPPLGH-UHFFFAOYSA-N
• SMILES： O=C1NC(C(OC)=O)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 67.8

methyl 2-hydroxypyrimidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C